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Application Notes: Solubility of Azido-PEG11-
amine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Azido-PEG11-amine is a bifunctional, hydrophilic linker commonly employed in bioconjugation,

antibody-drug conjugate (ADC) development, and proteomics.[1][2][3] Its polyethylene glycol

(PEG) spacer enhances solubility and provides flexibility, while the terminal azide and amine

groups offer versatile conjugation handles for "click chemistry" and amidation reactions,

respectively.[1][3][4][5][6] Understanding the solubility of Azido-PEG11-amine in various

solvents is critical for its effective use in designing and synthesizing complex biomolecular

constructs. These notes provide a summary of its known solubility and a detailed protocol for

determining its solubility in solvents of interest.

Applications
Azido-PEG11-amine is a valuable tool for:

Bioconjugation: Linking biomolecules such as proteins, peptides, or antibodies to other

molecules or surfaces.[2]
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PROTACs Synthesis: Used as a PEG-based linker for Proteolysis Targeting Chimeras

(PROTACs).[7]

Drug Delivery: Improving the pharmacokinetic properties of therapeutic agents.[2]

Nanotechnology: Serving as a linker in the fabrication of nanoparticles to improve stability

and biocompatibility.[2]

Physicochemical Properties
Property Value Reference

Molecular Formula C24H50N4O11 [7]

Molecular Weight 570.67 g/mol [7]

Appearance
Colorless to light yellow

liquid/oil
[7][8]

CAS Number 1800414-71-4 [3][4][7]

Solubility Data
Azido-PEG11-amine is characterized by its hydrophilic nature, which generally confers good

solubility in aqueous solutions and a variety of organic solvents.[2][4][5][6][9] The following

table summarizes the available solubility information.
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Solvent Solubility Notes

Aqueous Solutions Soluble

The hydrophilic PEG chain

enhances solubility in aqueous

media.[1][2][3][4][5][6][9][10]

[11][12]

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (175.23 mM)

Hygroscopic DMSO can

impact solubility; use of newly

opened DMSO is

recommended.[7]

Dimethylformamide (DMF) Soluble [8][10]

Chloroform (CHCl3) Soluble [10]

Dichloromethane (DCM) Soluble [8][10]

Acetonitrile (ACN) Soluble [8]

Tetrahydrofuran (THF) Soluble [8]

Alcohols (e.g., Ethanol,

Methanol)
Less Soluble [10]

Toluene Less Soluble [10]

Ether Not Soluble [10]

Experimental Protocol: Determination of Solubility
This protocol outlines a general method for determining the solubility of Azido-PEG11-amine in

a solvent of interest.

Materials:

Azido-PEG11-amine

Solvent of interest (e.g., water, PBS, ethanol, DMSO)

Analytical balance
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Vortex mixer

Centrifuge

Pipettes

HPLC-UV or other suitable analytical instrument

Procedure:

Preparation of Stock Solution:

Accurately weigh a known amount of Azido-PEG11-amine.

Dissolve it in a solvent in which it is freely soluble (e.g., DMSO) to prepare a concentrated

stock solution.

Serial Dilutions for Calibration Curve:

Perform serial dilutions of the stock solution to prepare a series of standards with known

concentrations.

Analyze these standards using an appropriate analytical method (e.g., HPLC-UV) to

generate a calibration curve of instrument response versus concentration.

Equilibrium Solubility Measurement:

Add an excess amount of Azido-PEG11-amine to a known volume of the test solvent in a

series of vials.

Tightly cap the vials and agitate them at a constant temperature (e.g., room temperature)

for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

Centrifuge the vials at high speed to pellet the undissolved solute.

Carefully collect an aliquot of the supernatant, ensuring no solid material is transferred.
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Dilute the supernatant with a suitable solvent to bring the concentration within the range of

the calibration curve.

Analyze the diluted supernatant using the same analytical method as for the standards.

Quantification:

Use the calibration curve to determine the concentration of Azido-PEG11-amine in the

diluted supernatant.

Calculate the original concentration in the undiluted supernatant, accounting for the

dilution factor. This value represents the solubility of Azido-PEG11-amine in the test

solvent at the specified temperature.

Diagrams
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Experimental Workflow for Solubility Determination

Preparation

Analysis

Experiment

Quantification

Prepare Stock Solution

Prepare Calibration Standards

Generate Calibration Curve (HPLC-UV)

Determine Concentration from Calibration Curve

Analyze Saturated Solution Samples

Add Excess Solute to Solvent

Equilibrate (e.g., 24h agitation)

Centrifuge to Pellet Solid

Collect Supernatant

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a compound.
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Storage and Handling
Storage of Pure Compound: Store at -20°C for long-term stability (up to 3 years).[7]

Storage of Stock Solutions: Once prepared, aliquot and store solutions at -80°C (for up to 6

months) or -20°C (for up to 1 month) to prevent degradation from repeated freeze-thaw

cycles.[7]

Handling: Handle in accordance with standard laboratory safety procedures. Use appropriate

personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605809#solubility-of-azido-peg11-amine-in-aqueous-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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